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Cat. No.: B8144907 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for utilizing Western blotting to detect the

phosphorylation of AXL (pAXL) in response to treatment with DS-1205b, a selective AXL kinase

inhibitor. The following sections outline the necessary reagents, a step-by-step experimental

protocol, and data interpretation guidelines.

AXL Signaling Pathway
The AXL receptor tyrosine kinase is a key player in various cellular processes, including cell

proliferation, survival, and migration.[1][2] Its signaling is initiated by the binding of its ligand,

Gas6, leading to receptor dimerization and autophosphorylation of tyrosine residues in its

intracellular kinase domain.[1][3][4] This activation triggers several downstream signaling

cascades, including the PI3K/Akt, MAPK, and JAK/STAT pathways, which in turn regulate pro-

tumorigenic functions. Upregulation of AXL has been implicated in resistance to targeted

therapies in various cancers.
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1. Sample Preparation
(Cell Culture & Lysis)

2. Protein Quantification
(BCA/Bradford Assay)

3. SDS-PAGE
(Protein Separation)

4. Protein Transfer
(Gel to Membrane)

5. Blocking
(Prevent Non-specific Binding)

6. Antibody Incubation
(Primary & Secondary)

7. Detection
(Chemiluminescence)

8. Data Analysis
(Densitometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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